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Compound of Interest

Compound Name: Lanthanum chloride

Cat. No.: B239357 Get Quote

Technical Support Center: Anhydrous
Lanthanum Chloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing anhydrous lanthanum chloride,

along with troubleshooting guides and frequently asked questions (FAQs) to address common

experimental challenges.

Troubleshooting Guides
This section addresses specific issues that may arise during the handling and use of

anhydrous lanthanum chloride.

Issue: The anhydrous lanthanum chloride has formed clumps or appears wet.

Possible Cause: Exposure to moisture. Anhydrous lanthanum chloride is highly

hygroscopic and will readily absorb water from the atmosphere.[1]

Solution:

Prevention: Always handle anhydrous lanthanum chloride in a controlled, dry

atmosphere, such as a glove box or under a stream of inert gas (e.g., argon or nitrogen).

[2] Store the compound in a tightly sealed container, preferably in a desiccator with a

suitable drying agent.[1][2]
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Remediation: If the material has been minimally exposed, it may be possible to dry it by

heating under a stream of dry hydrogen chloride (HCl) gas.[3][4] However, heating

hydrated lanthanum chloride without this protective atmosphere will lead to the formation

of lanthanum oxychloride, an insoluble impurity.[3] For detailed drying protocols, refer to

the "Experimental Protocols" section.

Issue: Poor solubility of lanthanum chloride in an organic solvent.

Possible Cause:

Moisture Contamination: The presence of water can lead to the formation of lanthanum

oxychloride, which is poorly soluble.[3]

Solvent Choice: While lanthanum chloride is soluble in alcohols, its solubility in other

organic solvents can be limited.[1][5]

Solution:

Ensure Anhydrous Conditions: Confirm that the lanthanum chloride and the solvent are

both rigorously dried. Solvents should be dried using appropriate methods (e.g., molecular

sieves, distillation from a drying agent).

Solvent Selection: Consider using a co-solvent system or switching to a solvent in which

lanthanum chloride has higher solubility, such as ethanol or pyridine.[6]

Complexation: In some cases, the addition of a ligand, such as THF, can improve solubility

by forming a soluble complex.

Issue: Unexpected reaction byproducts or low yield in an organic synthesis reaction.

Possible Cause:

Inactive Catalyst: If the lanthanum chloride has been hydrated, it will lose its Lewis

acidity and catalytic activity.[4][5]

Incompatible Reagents: Lanthanum chloride can react with strong oxidizing agents and

strong acids.[7]
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Solution:

Verify Reagent Quality: Use freshly opened or properly stored anhydrous lanthanum
chloride. If moisture exposure is suspected, consider purifying the material (see

"Experimental Protocols").

Check Compatibility: Review the reaction scheme for any potential incompatibilities with

the lanthanum chloride catalyst.

Optimize Reaction Conditions: Adjust reaction parameters such as temperature, reaction

time, and solvent to favor the desired product formation.

Frequently Asked Questions (FAQs)
Q1: What are the primary safety precautions for handling anhydrous lanthanum chloride?

A1: Anhydrous lanthanum chloride can cause skin and serious eye irritation.[8][9] It may also

cause respiratory irritation.[8][9] Always handle it in a well-ventilated area, preferably a fume

hood.[10] Personal protective equipment (PPE), including chemical-resistant gloves (e.g.,

nitrile), safety goggles, and a lab coat, is essential.[10] Avoid creating dust.[2]

Q2: How should anhydrous lanthanum chloride be stored to maintain its integrity?

A2: Due to its highly hygroscopic nature, it must be stored in a tightly sealed container in a

cool, dry, and well-ventilated area.[1][2][11] Storing in a desiccator containing a drying agent is

highly recommended. It should be stored away from incompatible materials such as strong

oxidizing agents.[2][11]

Q3: What is the difference between anhydrous and hydrated lanthanum chloride?

A3: Anhydrous lanthanum chloride (LaCl₃) is the pure compound without any water

molecules.[5] The hydrated form, most commonly lanthanum chloride heptahydrate

(LaCl₃·7H₂O), contains seven water molecules of crystallization.[11] The presence of water in

the hydrated form makes it unsuitable for reactions requiring anhydrous conditions, as heating

it directly can lead to the formation of lanthanum oxychloride.[3] The anhydrous form is a white,

hexagonal crystal, while the heptahydrate is a white, triclinic crystal.[3][5]
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Q4: Can I use hydrated lanthanum chloride for my reaction that specifies the anhydrous

form?

A4: No, this is generally not recommended. The water of hydration can interfere with or prevent

the desired reaction, especially in moisture-sensitive applications like many organic syntheses

where LaCl₃ is used as a Lewis acid catalyst.[4][5] The hydrated form would need to be

converted to the anhydrous form first.

Q5: How can I dispose of waste anhydrous lanthanum chloride?

A5: Waste should be disposed of in accordance with local, state, and federal regulations.[2] It is

generally considered hazardous waste. Consult your institution's environmental health and

safety office for specific guidelines. Do not let the product enter drains.[12]

Quantitative Data Summary
Property Value References

Molecular Formula LaCl₃ [1]

Molecular Weight 245.26 g/mol [1]

Appearance White crystalline solid [5]

Density 3.84 g/cm³ at 25 °C [3][5]

Melting Point 860 °C [1][5]

Boiling Point 1812 °C [3][5]

Solubility in Water Highly soluble [5][13]

Solubility in other solvents Soluble in ethanol and pyridine [1][6]

Experimental Protocols
Protocol 1: Preparation of Anhydrous Lanthanum Chloride from Lanthanum Chloride
Heptahydrate

This protocol describes the dehydration of lanthanum chloride heptahydrate to prevent the

formation of lanthanum oxychloride.
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Materials:

Lanthanum chloride heptahydrate (LaCl₃·7H₂O)

Ammonium chloride (NH₄Cl)

Furnace with temperature control

Crucible

System for providing a flow of dry, inert gas or for working under vacuum.

Methodology:

Mixing: Thoroughly mix lanthanum chloride heptahydrate with ammonium chloride. A

common method involves heating lanthanum oxide with excess ammonium chloride at

300°C.[3][4] Another approach is to mix LaCl₃·7H₂O with NH₄Cl in a 4:1 weight ratio.[14]

Heating Program: Place the mixture in a crucible within a furnace.

Dehydration: Gradually heat the mixture. One method involves a programmed heating

schedule between room temperature and 360°C under vacuum.[14] Another approach

involves sintering LaCl₃·7H₂O at 220-230°C for 6-7 hours in a dried HCl atmosphere.[15] A

multi-step heating process in a non-oxidation drying oven can also be used: heat to 70°C for

2 hours, then to 160°C for 2 hours, and finally to 250°C for 4 hours.[16]

Cooling and Storage: After the heating program is complete, allow the anhydrous lanthanum
chloride to cool to room temperature under a dry atmosphere (e.g., in a desiccator or under

a stream of inert gas). Immediately transfer the cooled product to a tightly sealed container

for storage in a dry environment.

Protocol 2: Safe Handling and Transfer of Anhydrous Lanthanum Chloride

This protocol outlines the steps for safely handling and transferring anhydrous lanthanum
chloride to minimize exposure and prevent moisture contamination.

Materials:
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Anhydrous lanthanum chloride in a sealed container

Glove box or fume hood with an inert gas supply

Spatula

Weighing boat

Reaction vessel

Appropriate PPE (gloves, safety goggles, lab coat)

Methodology:

Prepare the Environment: If using a glove box, ensure the atmosphere is dry and inert. If

using a fume hood, ensure a gentle, positive flow of an inert gas (e.g., argon or nitrogen)

over the work area.

Equilibrate: Allow the sealed container of anhydrous lanthanum chloride to come to room

temperature before opening to prevent condensation of atmospheric moisture onto the cold

solid.

Transfer: Inside the controlled atmosphere, carefully open the container. Using a clean, dry

spatula, quickly transfer the desired amount of the powder to a pre-dried weighing boat and

then into the reaction vessel.

Seal: Tightly reseal the original container of anhydrous lanthanum chloride immediately

after use.

Clean-up: Clean any spills promptly using dry methods (do not use water).[11] Dispose of

waste according to institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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